Cas no 1622075-09-5 (Clivatuzumab)

• Product Name: Clivatuzumab
• CAS No: 1622075-09-5
• CID: 5305436
• Update Time: 2025-05-21

Clivatuzumab Chemical and Physical Properties

Names and Identifiers

• Research Grade Clivatuzumab (DHD14205)
• Clivatuzumab

Additional information on Clivatuzumab

Comprehensive Overview of Clivatuzumab (CAS No. 1622075-09-5): Mechanism, Applications, and Future Prospects

In the rapidly evolving field of oncology, Clivatuzumab (CAS No. 1622075-09-5) has emerged as a promising therapeutic agent. This monoclonal antibody targets specific antigens expressed on cancer cells, offering a targeted approach to treatment. With the growing demand for precision medicine, Clivatuzumab has garnered significant attention from researchers, clinicians, and patients alike. Its unique mechanism of action and potential applications in pancreatic cancer and other malignancies make it a subject of intense study.

The Clivatuzumab molecule, identified by its CAS number 1622075-09-5, is engineered to bind selectively to tumor-associated antigens. This specificity minimizes off-target effects, a common challenge in conventional chemotherapy. Recent clinical trials have explored its efficacy in combination with other therapies, such as radioimmunotherapy, highlighting its versatility. Patients and caregivers frequently search for "Clivatuzumab side effects," "Clivatuzumab clinical trials 2023," and "how does Clivatuzumab work," reflecting the public's keen interest in its safety and effectiveness.

One of the most searched topics related to Clivatuzumab is its role in treating pancreatic cancer, a disease with limited therapeutic options. Studies suggest that Clivatuzumab may improve survival rates when used in combination with other agents. Keywords like "Clivatuzumab for pancreatic cancer" and "Clivatuzumab survival benefits" are trending in medical forums and search engines, underscoring the need for accessible, accurate information.

From a pharmacological perspective, Clivatuzumab (CAS No. 1622075-09-5) exhibits a favorable pharmacokinetic profile, with a half-life that supports intermittent dosing. Its ability to recruit immune cells to the tumor microenvironment has also sparked interest in immunotherapy circles. Researchers are investigating whether Clivatuzumab can enhance the efficacy of checkpoint inhibitors, a hot topic in cancer research.

The manufacturing and quality control of Clivatuzumab adhere to stringent regulatory standards, ensuring batch-to-batch consistency. Analytical techniques such as HPLC and mass spectrometry are employed to verify the purity of CAS 1622075-09-5, addressing common queries like "Clivatuzumab purity standards" and "how is Clivatuzumab synthesized." These details are critical for both regulatory compliance and patient safety.

Looking ahead, the future of Clivatuzumab appears bright. Ongoing research aims to expand its indications beyond pancreatic cancer, exploring potential applications in other solid tumors. Patient advocacy groups often ask, "Is Clivatuzumab available for compassionate use?" or "Clivatuzumab cost and accessibility," highlighting the need for broader availability. As the scientific community continues to unravel its full potential, Clivatuzumab remains a beacon of hope in the fight against cancer.